Cas no 478077-46-2 (1-[(4-BROMOPHENYL)SULFONYL]-4-[5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE)

• Product Name: 1-[(4-BROMOPHENYL)SULFONYL]-4-[5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE
• CAS No: 478077-46-2
• MF: C₁₆H₁₅BrF₃N₃O₂S
• MW: 450.273411989212
• CID: 5270527
• Update Time: 2026-03-09

1-[(4-BROMOPHENYL)SULFONYL]-4-[5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-[(4-BROMOPHENYL)SULFONYL]-4-[5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE
• 1-(4-bromobenzenesulfonyl)-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• 1-(4-bromophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

• Inchi： 1S/C16H15BrF3N3O2S/c17-13-2-4-14(5-3-13)26(24,25)23-9-7-22(8-10-23)15-6-1-12(11-21-15)16(18,19)20/h1-6,11H,7-10H2
• InChI Key： UYYHIHUBTAZCKR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCN(C2C=CC(C(F)(F)F)=CN=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 568
• XLogP3: 3.5
• Topological Polar Surface Area: 61.9

Additional information on 1-[(4-BROMOPHENYL)SULFONYL]-4-[5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE

Comprehensive Overview of 1-[(4-Bromophenyl)sulfonyl]-4-[5-(Trifluoromethyl)-2-pyridinyl]piperazine (CAS No. 478077-46-2)

1-[(4-Bromophenyl)sulfonyl]-4-[5-(Trifluoromethyl)-2-pyridinyl]piperazine, with the CAS number 478077-46-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a trifluoromethyl group and a bromophenyl moiety in its structure enhances its potential for interactions with biological targets, making it a valuable candidate for further study.

In recent years, the demand for fluorinated compounds and sulfonamide-based molecules has surged due to their unique physicochemical properties and therapeutic potential. Researchers are particularly interested in 1-[(4-Bromophenyl)sulfonyl]-4-[5-(Trifluoromethyl)-2-pyridinyl]piperazine because of its structural features, which may contribute to its efficacy in modulating specific biological pathways. The compound's CAS registry number 478077-46-2 ensures its unambiguous identification in scientific literature and databases, facilitating collaborative research efforts.

The synthesis of 1-[(4-Bromophenyl)sulfonyl]-4-[5-(Trifluoromethyl)-2-pyridinyl]piperazine involves multi-step organic reactions, including sulfonylation and piperazine coupling. These processes are critical for achieving high purity and yield, which are essential for its application in medicinal chemistry and drug development. The compound's molecular weight and solubility profile are also key factors that influence its bioavailability and pharmacokinetic properties.

One of the most frequently asked questions about CAS 478077-46-2 revolves around its potential applications in central nervous system (CNS) disorders. Given the increasing prevalence of neurological conditions, researchers are exploring novel compounds like this for their ability to cross the blood-brain barrier and interact with neurotransmitter systems. Additionally, the trifluoromethyl group in the compound is often associated with enhanced metabolic stability, a desirable trait for CNS-targeted therapeutics.

Another area of interest is the compound's role in cancer research. The bromophenyl and pyridinyl moieties in 1-[(4-Bromophenyl)sulfonyl]-4-[5-(Trifluoromethyl)-2-pyridinyl]piperazine suggest potential interactions with kinase enzymes, which are often implicated in tumor growth and proliferation. Preliminary studies have indicated that similar compounds exhibit anti-proliferative effects, sparking further investigation into this molecule's oncology applications.

From a green chemistry perspective, the synthesis and use of 1-[(4-Bromophenyl)sulfonyl]-4-[5-(Trifluoromethyl)-2-pyridinyl]piperazine align with the growing emphasis on sustainable chemical processes. Researchers are optimizing reaction conditions to minimize waste and reduce the environmental impact of producing such complex molecules. This focus on eco-friendly synthesis is particularly relevant given the increasing regulatory scrutiny on chemical manufacturing practices.

In conclusion, 1-[(4-Bromophenyl)sulfonyl]-4-[5-(Trifluoromethyl)-2-pyridinyl]piperazine (CAS 478077-46-2) represents a promising compound with broad potential in pharmaceutical research and drug discovery. Its unique structural features, combined with the growing body of scientific interest, underscore its importance in addressing unmet medical needs. As research continues, this compound may pave the way for innovative therapies in CNS disorders, oncology, and beyond.